Cas no 2019756-09-1 (5-(3-fluoro-5-methylphenyl)-1-methyl-1H-pyrazole-4-carboxylic acid)

• Product Name: 5-(3-fluoro-5-methylphenyl)-1-methyl-1H-pyrazole-4-carboxylic acid
• CAS No: 2019756-09-1
• MF: C₁₂H₁₁FN₂O₂
• MW: 234.226346254349
• CID: 5828948
• PubChem ID: 165610968
• Update Time: 2025-05-24

5-(3-fluoro-5-methylphenyl)-1-methyl-1H-pyrazole-4-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 5-(3-fluoro-5-methylphenyl)-1-methyl-1H-pyrazole-4-carboxylic acid
• EN300-1739457
• 2019756-09-1

• Inchi： 1S/C12H11FN2O2/c1-7-3-8(5-9(13)4-7)11-10(12(16)17)6-14-15(11)2/h3-6H,1-2H3,(H,16,17)
• InChI Key： YZZXSKGWEUTDRY-UHFFFAOYSA-N
• SMILES： FC1C=C(C)C=C(C=1)C1=C(C(=O)O)C=NN1C

Computed Properties

• Exact Mass: 234.08045576g/mol
• Monoisotopic Mass: 234.08045576g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 17
• Rotatable Bond Count: 2
• Complexity: 300
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.9
• Topological Polar Surface Area: 55.1Ų

Additional information on 5-(3-fluoro-5-methylphenyl)-1-methyl-1H-pyrazole-4-carboxylic acid

Comprehensive Overview of 5-(3-fluoro-5-methylphenyl)-1-methyl-1H-pyrazole-4-carboxylic acid (CAS No. 2019756-09-1)

The compound 5-(3-fluoro-5-methylphenyl)-1-methyl-1H-pyrazole-4-carboxylic acid (CAS No. 2019756-09-1) is a fluorinated pyrazole derivative that has garnered significant attention in pharmaceutical and agrochemical research. With its unique structural features, including a fluorine substituent and a carboxylic acid functional group, this molecule exhibits versatile reactivity and potential applications. Researchers are increasingly exploring its role as a building block for drug discovery, particularly in the development of small-molecule inhibitors targeting inflammatory pathways and metabolic disorders.

In recent years, the demand for fluorinated heterocycles like 5-(3-fluoro-5-methylphenyl)-1-methyl-1H-pyrazole-4-carboxylic acid has surged due to their enhanced bioavailability and metabolic stability. The presence of the fluoro group at the meta position of the phenyl ring significantly influences the compound's electronic properties, making it a valuable intermediate for medicinal chemistry applications. Studies suggest that such fluorinated pyrazoles may contribute to the development of next-generation anti-inflammatory agents or enzyme modulators, aligning with current trends in precision medicine.

The synthesis of CAS 2019756-09-1 typically involves multi-step organic reactions, including Pd-catalyzed cross-coupling and cyclization strategies. Its crystalline form and solubility profile have been characterized to meet pharmaceutical-grade standards, addressing growing industry concerns about API purity and process scalability. Analytical techniques such as HPLC and NMR spectroscopy confirm its structural integrity, while computational studies predict favorable drug-likeness parameters according to Lipinski's rule.

Beyond pharmaceutical applications, 5-(3-fluoro-5-methylphenyl)-1-methyl-1H-pyrazole-4-carboxylic acid shows promise in agrochemical formulations. The pyrazole core is known to impart herbicidal and fungicidal activity, with the fluorine atom enhancing target binding affinity. This dual potential makes the compound particularly interesting for researchers investigating green chemistry approaches to crop protection, responding to global demands for sustainable agriculture solutions.

From a commercial perspective, CAS 2019756-09-1 represents an important fine chemical for specialty manufacturers. Its patent landscape and regulatory status are frequently queried in scientific databases, reflecting industry interest in IP protection and generic development timelines. The compound's structure-activity relationship (SAR) continues to be explored through high-throughput screening platforms, with particular focus on optimizing its pharmacokinetic profile for potential clinical translation.

Environmental and toxicological assessments of 5-(3-fluoro-5-methylphenyl)-1-methyl-1H-pyrazole-4-carboxylic acid indicate favorable biodegradation characteristics compared to persistent halogenated compounds. This aspect is crucial for meeting stringent REACH compliance standards and addressing growing consumer concerns about chemical safety in everyday products. Advanced QSAR modeling predicts low ecotoxicity, supporting its potential for sustainable applications.

The global market for fluorinated pyrazole derivatives like 2019756-09-1 is projected to grow significantly, driven by expanding R&D investments in targeted therapies and precision agriculture. Analytical reference standards of this compound are increasingly available through specialty chemical suppliers, facilitating academic and industrial research. Its structure-property relationships continue to be elucidated through cutting-edge computational chemistry methods and X-ray crystallography studies.

Future research directions for 5-(3-fluoro-5-methylphenyl)-1-methyl-1H-pyrazole-4-carboxylic acid may explore its potential as a proteolysis targeting chimera (PROTAC) warhead or its incorporation into bioconjugates for targeted drug delivery. The compound's hydrogen bonding capacity and metal coordination properties also suggest possible applications in material science, particularly for designing functional polymers with specific electronic characteristics.